Cas no 1361735-80-9 (Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1361735-80-9
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4911606
• Update Time: 2025-06-10

Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H7F3N2O3/c1-2-17-9(16)7-4-3-6(5-14)15-8(7)18-10(11,12)13/h3-4H,2H2,1H3
• InChI Key： FRKIEULTHUXGLW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OCC)=CC=C(C#N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 2.6
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361735-80-9)

Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361735-80-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as cyano and trifluoromethoxy, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining electron-withdrawing and electron-donating moieties, makes it a versatile building block for designing novel compounds with tailored properties.

In recent years, the demand for pyridine derivatives like Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential to enhance the efficacy of antiviral agents and herbicides, aligning with global trends in combating infectious diseases and improving agricultural productivity. The compound's trifluoromethoxy group is known to improve metabolic stability and bioavailability, making it a valuable asset in medicinal chemistry.

The synthesis of Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions, including esterification, cyanation, and halogenation, often requiring precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further applications. The growing interest in green chemistry has also prompted researchers to explore eco-friendly synthetic routes for this compound, minimizing waste and energy consumption.

From a commercial perspective, Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate is supplied by leading chemical manufacturers under stringent quality standards. Its storage and handling require attention to moisture sensitivity and thermal stability, as these factors can impact its shelf life and performance in downstream processes. The compound is typically available in research-grade quantities, catering to the needs of academic institutions and industrial R&D departments.

One of the most frequently searched questions related to this compound is: "What are the applications of Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate in drug development?" The answer lies in its role as a precursor for heterocyclic compounds with potential therapeutic effects. For instance, its incorporation into kinase inhibitors and G-protein-coupled receptor (GPCR) modulators has shown promise in preclinical studies. Additionally, its agrochemical relevance is highlighted by its use in formulating next-generation pesticides with improved selectivity and environmental safety.

Another trending topic is the patent landscape surrounding pyridine-based intermediates like CAS No. 1361735-80-9. Recent filings indicate a surge in intellectual property claims for derivatives of this compound, particularly in the USA, Europe, and Asia. This reflects the competitive nature of the chemical industry and the strategic importance of such intermediates in innovation-driven markets.

In summary, Ethyl 6-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate represents a cutting-edge example of how functionalized pyridines are shaping modern science. Its multifaceted applications, coupled with ongoing research into sustainable synthesis methods, position it as a compound of enduring relevance. For researchers and industry professionals, understanding its properties and potential is essential for leveraging its full capabilities in solving real-world challenges.